Cas no 1804106-54-4 (Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate)

• Product Name: Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate
• CAS No: 1804106-54-4
• MF: C₁₂H₁₀ClNO₃
• MW: 251.665702342987
• CID: 4950015
• Update Time: 2025-05-21

Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate

• Inchi： 1S/C12H10ClNO3/c1-7(15)11(13)9-3-8(6-14)4-10(5-9)12(16)17-2/h3-5,11H,1-2H3
• InChI Key： KKOARGRRNDPVTM-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C#N)C=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate

Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate (CAS No. 1804106-54-4): A Comprehensive Overview

Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate, identified by its CAS number 1804106-54-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, characterized by its complex structural features, exhibits potential applications in the development of novel therapeutic agents and biochemical research tools. Its molecular structure, incorporating both cyanobenzene and chloroalkyl functional groups, makes it a versatile intermediate in organic synthesis.

The significance of Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate lies in its utility as a building block for more complex molecules. In recent years, there has been a growing interest in the development of heterocyclic compounds that incorporate both electron-withdrawing and electron-donating groups to enhance pharmacological activity. The presence of a cyanobenzene moiety provides a site for further functionalization, while the 1-chloro-2-oxopropyl side chain offers opportunities for selective modifications. These features make the compound particularly valuable in the synthesis of inhibitors targeting various biological pathways.

Recent advancements in medicinal chemistry have highlighted the importance of structural diversity in drug design. Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate has been explored as a precursor in the synthesis of small-molecule drugs that modulate enzyme activity and receptor binding. For instance, studies have demonstrated its role in creating derivatives with enhanced binding affinity to specific protein targets, which could lead to the development of more effective treatments for neurological disorders and inflammatory conditions.

The compound's reactivity also makes it a useful tool in biochemical research. The combination of a cyano group and an ester moiety allows for diverse chemical transformations, including nucleophilic addition and condensation reactions. These reactions are fundamental in constructing complex molecular architectures, enabling researchers to explore new synthetic strategies and develop innovative methodologies for drug discovery.

In the context of industrial applications, Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate has been utilized in the production of specialty chemicals that serve as intermediates in pharmaceutical manufacturing. Its stability under various reaction conditions makes it a reliable choice for large-scale synthesis. Additionally, its compatibility with green chemistry principles has been noted, as it can be synthesized using environmentally friendly protocols that minimize waste and reduce hazardous byproducts.

The pharmacological potential of this compound has not gone unnoticed by academic researchers. Several studies have investigated its effects on cellular pathways associated with disease progression. For example, preliminary research suggests that derivatives of Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting key signaling molecules. Such findings underscore the need for further exploration into its therapeutic applications.

The synthesis of Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as chromatography and spectroscopy are employed to ensure high purity and yield. The process highlights the importance of analytical chemistry in ensuring the quality of pharmaceutical intermediates.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools to study them. Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate stands out as a compound with multifaceted applications, bridging the gap between academic research and industrial development. Its role in constructing novel bioactive molecules underscores its value as a cornerstone in modern chemical biology.

In conclusion, Methyl 3-(1-chloro-2-oxopropyl)-5-cyanobenzoate (CAS No. 1804106-54-4) is a compound of considerable interest due to its structural complexity and potential applications in drug discovery and biochemical research. Its unique combination of functional groups makes it a valuable intermediate for synthesizing complex molecules with therapeutic potential. As research progresses, this compound is likely to play an increasingly important role in advancing our understanding of biological processes and developing new treatments for human diseases.